![molecular formula C13H10O2 B1230871 Mycomycin CAS No. 544-51-4](/img/structure/B1230871.png)
Mycomycin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mycomycin is a straight-chain polyunsaturated fatty acid comprising tridecanoic acid having (E)- and (Z)-double bonds at positions 3 and 5 respectively, an allenic system at positions 7-9 and triple bonds at positions 10 and 12. It is a long-chain fatty acid, a polyunsaturated fatty acid, a straight-chain fatty acid, an acetylenic fatty acid, an allenic fatty acid and a terminal acetylenic compound.
Scientific Research Applications
Therapeutic Drug Monitoring
Vancomycin is recognized for its essential role in treating severe Gram-positive infections. However, its therapeutic effectiveness is closely tied to appropriate dosing strategies, as improper dosing can lead to therapeutic failure, bacterial resistance, and toxicity. Therapeutic drug monitoring (TDM) is a critical component of vancomycin therapy management, especially in specific patient subpopulations. While implementation in clinical practice faces challenges due to the absence of consensus and cohesive documents, TDM is acknowledged as crucial for ensuring optimal therapeutic outcomes. The evidence for vancomycin TDM presents a moderate level with substantial practical recommendations, particularly in neonates, pediatric patients, and individuals with renal impairment. However, further research is needed to address knowledge gaps and optimize vancomycin dosing and monitoring practices (Monteiro et al., 2018).
Population Pharmacokinetics
Vancomycin's population pharmacokinetics have been extensively studied, revealing a consensus on structural models and covariates impacting its pharmacodynamics. In neonates and infants, a one-compartment model is predominantly used, while adults are more commonly modeled using a two-compartment approach. Key covariates such as age, creatinine clearance, and body weight are consistently included in most pharmacokinetic models. These models underline the significant interindividual variability in clearance and volume of distribution, emphasizing the importance of individualized dosing regimens based on patient-specific characteristics. The review of population pharmacokinetic models offers valuable insights for clinicians and researchers aiming to optimize vancomycin dosage, particularly highlighting the need for dosage adjustments based on age, body weight, and renal function (Marsot et al., 2012).
Properties
544-51-4 | |
Molecular Formula |
C13H10O2 |
Molecular Weight |
198.22 g/mol |
InChI |
InChI=1S/C13H10O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h1,5,7-11H,12H2,(H,14,15)/b9-8-,11-10+ |
InChI Key |
APNPVBXEWGCCLU-QNRZBPGKSA-N |
Isomeric SMILES |
C#CC#CC=C=C/C=C\C=C\CC(=O)O |
SMILES |
C#CC#CC=C=CC=CC=CCC(=O)O |
Canonical SMILES |
C#CC#CC=C=CC=CC=CCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.